Cas no 215874-17-2 (5-Isoxazolemethanol, 3-[6-(2-pyridinylmethoxy)-1,2,4-triazolo[3,4-a]phthalazin-3-yl]-)

• Product Name: 5-Isoxazolemethanol, 3-[6-(2-pyridinylmethoxy)-1,2,4-triazolo[3,4-a]phthalazin-3-yl]-
• CAS No: 215874-17-2
• MF: C₁₉H₁₄N₆O₃
• MW: 374.35286283493
• CID: 6300060
• Update Time: 2025-07-17

5-Isoxazolemethanol, 3-[6-(2-pyridinylmethoxy)-1,2,4-triazolo[3,4-a]phthalazin-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol, 3-[6-(2-pyridinylmethoxy)-1,2,4-triazolo[3,4-a]phthalazin-3-yl]-

• Inchi： 1S/C19H14N6O3/c26-10-13-9-16(24-28-13)18-22-21-17-14-6-1-2-7-15(14)19(23-25(17)18)27-11-12-5-3-4-8-20-12/h1-9,26H,10-11H2
• InChI Key： LGINEWFMJWFATR-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C2N3N=C(OCC4=NC=CC=C4)C4=C(C3=NN=2)C=CC=C4)=N1

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 13.09±0.10(Predicted)

Additional information on 5-Isoxazolemethanol, 3-[6-(2-pyridinylmethoxy)-1,2,4-triazolo[3,4-a]phthalazin-3-yl]-

Comprehensive Analysis of 5-Isoxazolemethanol, 3-[6-(2-pyridinylmethoxy)-1,2,4-triazolo[3,4-a]phthalazin-3-yl]- (CAS No. 215874-17-2)

The compound 5-Isoxazolemethanol, 3-[6-(2-pyridinylmethoxy)-1,2,4-triazolo[3,4-a]phthalazin-3-yl]- (CAS No. 215874-17-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, combining an isoxazole moiety with a triazolophthalazine scaffold, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy and precision medicine.

One of the most searched questions in scientific databases revolves around the synthesis pathway of 5-Isoxazolemethanol, 3-[6-(2-pyridinylmethoxy)-1,2,4-triazolo[3,4-a]phthalazin-3-yl]-. The compound is typically synthesized through multi-step organic reactions, including condensation and cyclization processes, with careful optimization of reaction conditions to achieve high yields. Recent studies highlight its potential as a bioactive scaffold, particularly in the context of anti-inflammatory and anticancer research, which are hot topics in modern pharmacology.

The physicochemical properties of this compound, such as solubility, stability, and bioavailability, are critical for its practical applications. With a molecular weight of 363.35 g/mol and a complex heterocyclic structure, 5-Isoxazolemethanol, 3-[6-(2-pyridinylmethoxy)-1,2,4-triazolo[3,4-a]phthalazin-3-yl]- exhibits moderate lipophilicity, making it suitable for further derivatization. This aligns with the growing demand for structure-activity relationship (SAR) studies, a frequently searched term among medicinal chemists.

In the context of drug design, the compound's pyridinylmethoxy and triazolophthalazine groups are of particular interest. These functional groups are known to interact with biological targets, such as protein kinases or G-protein-coupled receptors (GPCRs), which are central to many therapeutic strategies. The integration of computational tools like molecular docking and QSAR modeling has further accelerated the exploration of its potential, addressing common queries about its mechanism of action.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, scientists are investigating whether 5-Isoxazolemethanol, 3-[6-(2-pyridinylmethoxy)-1,2,4-triazolo[3,4-a]phthalazin-3-yl]- could modulate key pathways involved in neuroprotection. This aligns with trending searches on neurotherapeutics and blood-brain barrier permeability, highlighting its relevance in contemporary biomedical research.

From an industrial perspective, the scalability of synthesizing 5-Isoxazolemethanol, 3-[6-(2-pyridinylmethoxy)-1,2,4-triazolo[3,4-a]phthalazin-3-yl]- is a topic of discussion. Optimizing green chemistry principles, such as reducing solvent waste or using catalytic methods, is increasingly important to meet environmental and regulatory standards. This reflects broader industry trends toward sustainable synthesis, a frequently searched term in chemical manufacturing circles.

In summary, 5-Isoxazolemethanol, 3-[6-(2-pyridinylmethoxy)-1,2,4-triazolo[3,4-a]phthalazin-3-yl]- (CAS No. 215874-17-2) represents a versatile and intriguing compound with multifaceted applications. Its structural complexity, combined with its potential in drug discovery and biochemical research, makes it a subject of ongoing investigation. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of discussions in medicinal chemistry and pharmacology.